Cas no 155289-55-7 (1(2H)-Phthalazinone,2-[4-[4-(1,2-benzisothiazol-3-yl)-1-piperazinyl]butyl]-4a,5,6,7,8,8a-hexahydro-,(4aR,8aR)-rel-)

1(2H)-Phthalazinone,2-[4-[4-(1,2-benzisothiazol-3-yl)-1-piperazinyl]butyl]-4a,5,6,7,8,8a-hexahydro-,(4aR,8aR)-rel- structure
155289-55-7 structure
Product Name:1(2H)-Phthalazinone,2-[4-[4-(1,2-benzisothiazol-3-yl)-1-piperazinyl]butyl]-4a,5,6,7,8,8a-hexahydro-,(4aR,8aR)-rel-
CAS No:155289-55-7
MF:C23H31N5OS
MW:425.590143442154
CID:192639
PubChem ID:3081902
Update Time:2025-04-19

1(2H)-Phthalazinone,2-[4-[4-(1,2-benzisothiazol-3-yl)-1-piperazinyl]butyl]-4a,5,6,7,8,8a-hexahydro-,(4aR,8aR)-rel- Chemical and Physical Properties

Names and Identifiers

    • 1(2H)-Phthalazinone,2-[4-[4-(1,2-benzisothiazol-3-yl)-1-piperazinyl]butyl]-4a,5,6,7,8,8a-hexahydro-,(4aR,8aR)-rel-
    • (4aR,8aR)-2-[4-[4-(1,2-benzothiazol-3-yl)piperazin-1-yl]butyl]-4a,5,6,7,8,8a-hexahydrophthalazin-1-one
    • 1(2H)-Phthalazinone,2-[4-[4-(1,2-benzisothiazol-3-yl)-1-piperazinyl]butyl]-4a,5,6,7,8,8a-hexah...
    • (4aR,8aR)-2-{4-[4-(1,2-benzisothiazol-3-yl)piperazin-1-yl]butyl}-4a,5,6,7,8,8a-hexahydrophthalazin-1(2H)-
    • 1(2H)-Phthalazinone, 2-(4-(4-(1,2-benzisothiazol-3-yl)-1-piperazinyl)butyl)-4a,5,6,7,8,8a-hexahydro-, trans-(+-)-
    • 2-(4-(4-(1,2-Benzisothiazol-3-yl)-1-piperazinyl)butyl)-4a,5,6,7,8,8a-hexahydro-1(2H)-phthalazinone trans-(+-)-
    • 2-(4-(4-(3-(1,2-Benzisothiazolyl))-1-piperazinyl)butyl)-4a,5,6,7,8,8a-hexahydro-1(2H)-phthalazinone
    • BPBHP
    • DTXSID70935178
    • SCHEMBL9594779
    • 2-{4-[4-(1,2-Benzothiazol-3-yl)piperazin-1-yl]butyl}-4a,5,6,7,8,8a-hexahydrophthalazin-1(2H)-one
    • 155289-55-7
    • Inchi: 1S/C23H31N5OS/c29-23-19-8-2-1-7-18(19)17-24-28(23)12-6-5-11-26-13-15-27(16-14-26)22-20-9-3-4-10-21(20)30-25-22/h3-4,9-10,17-19H,1-2,5-8,11-16H2/t18-,19+/m0/s1
    • InChI Key: BBONTYVGVUFBBF-RBUKOAKNSA-N
    • SMILES: S1C2C=CC=CC=2C(=N1)N1CCN(CC1)CCCCN1C([C@@H]2CCCC[C@H]2C=N1)=O

Computed Properties

  • Exact Mass: 425.225
  • Monoisotopic Mass: 425.225
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 6
  • Complexity: 623
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 80.3Ų

Experimental Properties

  • Density: 1.35
  • Boiling Point: 552.2°Cat760mmHg
  • Flash Point: 287.8°C
  • Refractive Index: 1.709
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